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Compound of Interest

Compound Name: Sodium cacodylate trihydrate

Cat. No.: B1292498 Get Quote

Technical Support Center: Sodium Cacodylate
Buffer
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

pH shifts in sodium cacodylate buffer during fixation protocols.

Frequently Asked Questions (FAQs)
Q1: What is sodium cacodylate buffer and why is it used in fixation?

Sodium cacodylate is an organoarsenic compound used to prepare a buffer solution effective in

the pH range of 5.0 to 7.4.[1] It is frequently used in electron microscopy for the fixation of

biological samples because it is a stable buffer that does not react with aldehyde fixatives like

glutaraldehyde.[1] This avoids the formation of unwanted precipitates that can occur with

phosphate buffers, especially when calcium ions are present.[2][3][4]

Q2: What is the optimal pH for sodium cacodylate buffer in fixation?

For most mammalian tissues, the desired pH of the fixative solution is close to physiological

pH, typically between 7.2 and 7.4.[2][4] However, the optimal pH can vary depending on the

specific tissue or organism being studied.

Q3: How should sodium cacodylate buffer be prepared and stored?
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It is crucial to prepare the buffer using high-purity reagents and deionized water. The final pH

should be adjusted carefully using hydrochloric acid (HCl) or sodium hydroxide (NaOH). For

long-term storage, the buffer should be filter-sterilized rather than autoclaved, as heating can

cause the solution to become cloudy.[5] The prepared buffer should be stored at 4°C, where it

can remain stable for several months.[5]

Q4: Can I use sodium cacodylate buffer with osmium tetroxide?

There is conflicting information on this topic. Some literature suggests that cacodylate should

not be used to buffer osmium tetroxide, with phosphate buffers being preferred.[6] However,

many researchers report successfully using sodium cacodylate buffer for postfixation with

osmium tetroxide without any apparent issues.[7][8][9] If you encounter precipitates or

inconsistent results during postfixation, consider using a different buffer for the osmium

tetroxide step.

Troubleshooting Guide: pH Shifts in Sodium
Cacodylate Buffer
An unstable pH in your sodium cacodylate buffer during fixation can lead to artifacts and poor

preservation of ultrastructure. This guide will help you identify and resolve common causes of

pH shifts.

Problem: The measured pH of my sodium cacodylate buffer is different from the expected

value.
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Potential Cause Recommended Action

Temperature Effects

The pKa of a buffer, and therefore its pH, can

change with temperature.[10][11] While sodium

cacodylate is generally considered to have

minimal pH change with temperature compared

to other buffers like Tris, it is best practice to

measure and adjust the pH at the temperature

at which it will be used.[2]

Glutaraldehyde Degradation

Glutaraldehyde solutions can slowly oxidize to

glutaric acid, which will lower the pH of the

buffer.[12][13] This process is accelerated at a

neutral or alkaline pH.[14][15] Use fresh, high-

quality glutaraldehyde for your fixative solutions

and prepare the fixative solution fresh before

each use.

Interaction with Osmium Tetroxide

Although not definitively established, a reaction

between cacodylate and osmium tetroxide could

potentially alter the pH. If you suspect this is an

issue, consider preparing the osmium tetroxide

solution in a different buffer (e.g., phosphate

buffer) or in distilled water.[6]

Improper Preparation or Storage

Inaccurate weighing of reagents, incorrect pH

adjustment, or microbial contamination can all

lead to an incorrect buffer pH. Ensure you are

following a validated protocol for buffer

preparation.[16][17] Store the buffer at 4°C and

filter-sterilize for long-term storage.[5]

Tissue-Induced pH Shift

The metabolic activity of the tissue sample itself

can release acidic byproducts, causing a

localized drop in pH. Ensure that the volume of

the fixative is significantly larger than the volume

of the tissue (at least 10:1) to buffer against this

effect.
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Summary of Factors Affecting pH Stability
Factor Effect on pH Stability Recommendation

Temperature
Minor pH shift with

temperature changes.

Calibrate and use the buffer at

the experimental temperature.

Glutaraldehyde
Slow degradation to glutaric

acid can lower pH over time.

Use fresh glutaraldehyde and

prepare fixative solutions

immediately before use.

Osmium Tetroxide

Potential for reaction, leading

to pH instability (conflicting

reports).

Consider using an alternative

buffer for the osmium tetroxide

step if issues arise.

Storage

Improper storage can lead to

microbial growth and pH

changes.

Store at 4°C and filter-sterilize

for long-term storage.

Tissue
Acidic byproducts from tissue

can lower the local pH.

Use a large volume of fixative

relative to the tissue size.

Experimental Protocols
Preparation of 0.2 M Sodium Cacodylate Buffer Stock
Solution (pH 7.4)
Materials:

Sodium Cacodylate Trihydrate (Na(CH₃)₂AsO₂·3H₂O)

Deionized water (dH₂O)

Concentrated Hydrochloric Acid (HCl)

Calibrated pH meter

Volumetric flask (1 L)

Graduated cylinders
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Magnetic stirrer and stir bar

0.22 µm syringe filter

Procedure:

Weigh out 42.8 g of sodium cacodylate trihydrate and dissolve it in approximately 800 mL

of dH₂O in a beaker with a magnetic stir bar.

Once fully dissolved, transfer the solution to a 1 L volumetric flask.

Carefully add concentrated HCl dropwise while monitoring the pH with a calibrated pH meter

until a pH of 7.4 is reached.

Bring the final volume to 1 L with dH₂O.

For long-term storage, filter-sterilize the solution using a 0.22 µm filter into a sterile container.

Store the buffer at 4°C.

Visualizations
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Troubleshooting pH Shifts in Sodium Cacodylate Buffer

pH Shift Observed

Is the buffer at the correct working temperature?

Adjust temperature and re-measure pH

No

Is the glutaraldehyde solution fresh?

Yes

Prepare fresh fixative with new glutaraldehyde

No

Are you using the buffer with osmium tetroxide?

Yes

Consider using a different buffer for the OsO4 step

Yes

Was the buffer prepared and stored correctly?

No

Re-prepare the buffer following the protocol

No

Is the fixative volume >> tissue volume?

Yes

Increase the fixative to tissue volume ratio

No

pH Stable

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing pH shifts.
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Sodium Cacodylate Buffer Equilibrium

Buffer System

Factors Causing pH Shift (Decrease)

Factors Causing pH Shift (Increase)

Cacodylic Acid

(CH₃)₂AsO₂H

Cacodylate Ion

(CH₃)₂AsO₂⁻

H⁺

Temperature Increase

 Releases H⁺

Glutaraldehyde Degradation
(forms Glutaric Acid)

 Releases H⁺

Tissue Metabolism

 Releases H⁺

Addition of Base (e.g., NaOH)

 Consumes H⁺

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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